Cas no 104778-15-6 (sappanone B)

sappanone B Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[(3,4-dihydroxyphenyl)methyl]-2,3-dihydro-3,7-dihydroxy-, (3R)-
• Sappanone B
• 4H-1-Benzopyran-4-one,3-[(3,4-dihydroxyphenyl)methyl]-2,3-dihydro-3,7-dihydroxy-, (R)-
• SCHEMBL13982626
• (3R)-3-[(3,4-dihydroxyphenyl)methyl]-3,7-dihydroxy-2H-chromen-4-one
• 104778-15-6
• CHEMBL477778
• AKOS040736406
• (R)-3-(3,4-Dihydroxybenzyl)-3,7-dihydroxychroman-4-one
• sappanone B
• (3R)-3-((3,4-dihydroxyphenyl)methyl)-3,7-dihydroxy-2H-chromen-4-one
• +Expand

• InChIKey： BTLMXNHNFFXBHW-MRXNPFEDSA-N
• Inchi： 1S/C16H14O6/c17-10-2-3-11-14(6-10)22-8-16(21,15(11)20)7-9-1-4-12(18)13(19)5-9/h1-6,17-19,21H,7-8H2/t16-/m1/s1
• SMILES： O1C2C([H])=C(C([H])=C([H])C=2C([C@](C1([H])[H])(C([H])([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])O[H])=O)O[H]

Computed Properties

• Exact Mass: 302.07902
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 302.07903816 g/mol
• Heavy Atom Count: 22
• Complexity: 427
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 107
• Molecular Weight: 302.28

Experimental Properties

• LogP: 1.35230
• PSA: 107.22
• Color/Form: Powder